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Compound of Interest

Compound Name: Baz2-icr
CAS No.: 1665195-94-7
Cat. No.: B15571862
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

These notes provide a comprehensive overview of the application of Baz2-icr, a potent and
selective chemical probe, for investigating the role of BAZ2A/B bromodomains in prostate
cancer (PCa).

Introduction and Mechanism of Action

Bromodomain adjacent to zinc finger domain 2A (BAZ2A) is an epigenetic reader protein that is
frequently overexpressed in prostate cancer and is associated with poor prognosis and disease
recurrence.[1][2][3] BAZ2A is a core component of the Nucleolar Remodeling Complex (NoRC)
and plays a critical role in chromatin remodeling and gene silencing.

The primary mechanism involves the BAZ2A bromodomain specifically recognizing and binding
to acetylated lysine 14 on histone H3 (H3K14ac).[1][2] In aggressive prostate cancer, BAZ2A
associates with H3K14ac-marked inactive enhancers, leading to the repression of genes
involved in cellular differentiation and tumor suppression.
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Baz2-icr is a cell-active small molecule that competitively inhibits the bromodomains of BAZ2A

and its close homolog BAZ2B. By occupying the acetyl-lysine binding pocket, Baz2-icr

prevents BAZ2A from engaging with chromatin. This leads to the de-repression and

upregulation of BAZ2A target genes, offering a powerful tool to study the functional

consequences of BAZ2A inhibition.

Key Applications in Prostate Cancer Research

Targeting Cancer Stem Cells (CSCs): A key finding is that pharmacological inhibition of the
BAZ2A bromodomain with Baz2-icr specifically impairs the viability and self-renewal
capacity of prostate cancer cells with a stem-like state (CSC). This suggests a therapeutic
strategy against the cell population often responsible for tumor relapse.

Investigating PTEN-loss Driven Cancer: Baz2-icr has been shown to impair the oncogenic
transformation in 3D prostate organoid models driven by the loss of the tumor suppressor
PTEN, a common alteration in prostate cancer.

Probing Epigenetic Regulation: As a selective chemical probe, Baz2-icr allows for the
precise dissection of BAZ2A-mediated gene regulation, separate from its other protein
domains.

Reversing Gene Silencing: Treatment of prostate cancer cells with Baz2-icr can upregulate
the expression of genes silenced by BAZ2A, such as AOX1, DDB1, and SH3BPA4.

Data Presentation: Quantitative Profile of Baz2-icr

The following tables summarize the key quantitative parameters of Baz2-icr for in vitro and

cellular studies.

Table 1: In Vitro Binding Affinity and Inhibitory Concentration
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Target Parameter Value (nM) Assay Method
Isothermal Titration
BAZ2A Kd 109 )
Calorimetry (ITC)
IC50 130 AlphaScreen
Isothermal Titration
BAZ2B Kd 170 ]
Calorimetry (ITC)
| | IC50 | 180 | AlphaScreen |
Table 2: Recommended Concentrations for Cellular Assays
Recommended
Assay Type Cell Model Reference

Target Engagement

Concentration

U20Ss 1uM
(FRAP)
Tumorsphere PC3 (CSC
. . 1 uMm
Formation Assay subpopulation)
3D Organoid Mouse Prostate
) . 5uM
Transformation Organoids

| General Cellular Use | Various | 0.5-1 uM | |

Note: While effective against cancer stem-like cells, Baz2-icr does not significantly impact the

proliferation of the bulk heterogeneous prostate cancer cell population in standard 2D culture.

Signaling Pathway and Experimental Workflow

Visualizations

The following diagrams illustrate the mechanism of action and a typical experimental workflow

for Baz2-icr.
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Caption: BAZ2A pathway inhibition by Baz2-icr in prostate cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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